Cas no 2276156-64-8 (Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate
• CAS No: 2276156-64-8
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6191308
• PubChem ID: 165932305
• Update Time: 2025-10-30

Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2276156-64-8
• benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate
• EN300-7099244
• Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate

• Inchi： 1S/C15H21NO3/c1-12(17)14-9-5-6-10-16(14)15(18)19-11-13-7-3-2-4-8-13/h2-4,7-8,12,14,17H,5-6,9-11H2,1H3
• InChI Key： GCZSENUAXMRIPS-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate

Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate (CAS No. 2276156-64-8): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate, identified by its CAS number 2276156-64-8, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a piperidine core substituted with a benzyl group and a 1-hydroxyethyl side chain, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural features of this compound make it a versatile intermediate, capable of serving as a building block for more complex molecules with therapeutic implications.

The piperidine ring is a common motif in medicinal chemistry, known for its ability to enhance bioavailability and binding affinity in drug molecules. Its presence in Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate lends itself to the development of pharmacophores that interact favorably with biological targets. The benzyl group, on the other hand, can serve as a protective group or a point of modification, allowing for further functionalization. The 1-hydroxyethyl side chain adds hydrophilicity, which can be crucial for solubility and metabolic stability in drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural motifs in drug design. Studies have shown that piperidine derivatives exhibit promising properties in terms of receptor binding and pharmacokinetic profiles. For instance, modifications at the 1-position of the piperidine ring can significantly influence the compound's interactions with enzymes and receptors, making it a valuable scaffold for optimizing drug efficacy and selectivity.

In the context of modern pharmaceutical research, Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate has been explored as a precursor in the synthesis of novel therapeutic agents. Its structural versatility allows for the creation of derivatives with tailored properties, such as enhanced binding affinity or improved metabolic stability. Researchers have leveraged this compound to develop inhibitors targeting various biological pathways, including those involved in neurological disorders and inflammatory conditions.

The synthesis of Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps often include nucleophilic substitution reactions to introduce the hydroxyethyl side chain, followed by protection-deprotection strategies to handle the reactive functional groups. Advances in catalytic methods have also enabled more efficient and sustainable synthetic routes, aligning with the growing emphasis on green chemistry principles.

The compound's potential applications extend beyond drug development into materials science and agrochemicals. Its structural framework can be modified to create polymers or surfactants with unique properties. For example, derivatives of Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate have been investigated for their role in enhancing the performance of liquid crystals or as components in advanced coatings.

One particularly intriguing area of research involves the use of Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate as a ligand in coordination chemistry. The piperidine nitrogen and hydroxyl group provide multiple sites for metal coordination, enabling the formation of stable complexes with potential catalytic or luminescent properties. These complexes have been studied for their applications in catalysis, sensing, and even as components in light-emitting devices.

The growing interest in this compound is also driven by its role in developing next-generation therapeutics. For instance, researchers are exploring its use as a scaffold for antiviral agents, where modifications at specific positions can enhance viral inhibition while minimizing side effects. Similarly, its potential as an anti-inflammatory agent is being investigated through structural analogs designed to modulate immune responses more effectively.

Ethical considerations are paramount when developing new pharmaceuticals derived from compounds like Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate. Rigorous testing is essential to ensure safety and efficacy before moving from preclinical studies to human trials. Collaborative efforts between chemists, biologists, and clinicians are crucial to translating laboratory findings into viable treatments that meet regulatory standards.

The future prospects for Benzyl 2-(1-hydroxyethyl)piperidine-1-carboxylate are bright, with ongoing research uncovering new possibilities for its application. As computational methods improve and synthetic techniques evolve, the accessibility of this compound will likely increase, fostering further innovation across multiple scientific disciplines. Its versatility makes it a cornerstone molecule that will continue to inspire new discoveries and advancements.